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CAS No.: 1438071-12-5
Cat. No.: B1443831
Get Quote
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Shanghai, China - Researchers utilizing the Rev-erba antagonist, GSK2945, in aqueous
solutions for experimental assays may encounter solubility challenges that can impact
experimental outcomes. This technical support center provides troubleshooting guidance and
frequently asked questions (FAQs) to address common issues faced by scientists and drug
development professionals.

GSK2945, a tertiary amine, is noted for its utility in studying the role of Rev-erba in circadian
rhythms and metabolic diseases. However, its hydrophobic nature can lead to precipitation
when introduced into aqueous environments typical of in vitro and in vivo experimental setups.
The free form of the compound has also been noted for its potential instability, with the
hydrochloride salt offering a more stable alternative.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended solvent for creating a GSK2945 stock solution?

Al: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing a high-concentration
stock solution of GSK2945. Datasheets from various suppliers indicate a solubility of at least 10
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mM in DMSO, with some sources reporting solubility as high as 197.77 mM (83.33 mg/mL) with
the aid of ultrasonication.[1][2] It is crucial to use newly opened, anhydrous DMSO, as its
hygroscopic nature can negatively impact the solubility of the compound.[2]

Q2: | observed precipitation when diluting my DMSO stock of GSK2945 into my aqueous cell
culture medium. What is causing this and how can | prevent it?

A2: This phenomenon, often termed "solvent shock," occurs when a compound dissolved in a
high concentration of an organic solvent is rapidly diluted into an aqueous solution where it is
less soluble. To mitigate this, it is advisable to prepare an intermediate dilution series in your
cell culture medium. A gradual reduction in the solvent concentration can help prevent the
compound from crashing out of solution. Additionally, ensuring the final DMSO concentration in
your working solution is low (typically <0.1%) is critical, as higher concentrations can have
unintended biological effects on your cells.[3]

Q3: What is a safe and effective working concentration of GSK2945 for cell-based assays?

A3: Published studies have successfully used GSK2945 in primary mouse and human
hepatocytes at a concentration of 20 uM for durations of 12 to 24 hours.[2] A related Rev-erba
agonist, GSK4112, has been used at concentrations of 10 uM and 20 pM in human lung
fibroblast cell lines cultured in DMEM:F12 medium.[4] It is always recommended to perform a
dose-response experiment to determine the optimal, non-toxic concentration for your specific
cell type and experimental conditions.

Q4: Can | use heat or sonication to help dissolve GSK2945 in my aqueous solution?

A4: Yes, for initial solubilization in a stock solvent or for in vivo formulations, gentle heating
and/or sonication can be beneficial if precipitation occurs.[2] However, for preparing working
solutions in cell culture media, it is generally not recommended to heat the media as it can
degrade essential components like vitamins and growth factors. Sonication of the final working
solution should also be approached with caution as it can potentially affect cell viability.

Troubleshooting Guide

Should you encounter persistent solubility issues with GSK2945 in your aqueous experimental
setup, the following troubleshooting steps can be employed.
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Issue: Precipitate Formation in Aqueous Working
Solution

( )

@ FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Quantitative Solubility Data

The following table summarizes the available solubility data for GSK2945.

( )
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Experimental Protocols
Protocol for Preparing a 10 mM GSK2945 Stock Solution
in DMSO
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» Weighing: Accurately weigh the required amount of GSK2945 powder. (Molecular Weight:
421.36 g/mol )

e Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve a 10 mM
concentration.

o Dissolution: Vortex the solution thoroughly. If needed, use an ultrasonic water bath for a few
minutes to ensure complete dissolution.

o Storage: Aliquot the stock solution into single-use vials to minimize freeze-thaw cycles and
store at -20°C or -80°C, protected from light.

Protocol for Preparing a 20 pM Working Solution for Cell
Culture

e Thaw Stock: Thaw a single aliquot of the 10 mM GSK2945 stock solution at room
temperature.

¢ Pre-warm Medium: Pre-warm the required volume of your complete cell culture medium to
37°C.

e Prepare Working Solution: Add 2 pL of the 10 mM stock solution to 1 mL of the pre-warmed
medium. This results in a final DMSO concentration of 0.2%. Mix gently by inverting the tube
or pipetting up and down.

e Immediate Use: Use the freshly prepared working solution immediately to treat your cells.

Visualizing Experimental Workflows

To aid researchers, the following diagrams illustrate key processes for handling GSK2945.
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Caption: Workflow for preparing GSK2945 solutions.
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Caption: Decision tree for troubleshooting precipitation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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